Cas no 2171897-00-8 (1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2171897-00-8
• MF: C₁₂H₂₁F₂NO₂
• MW: 249.297450780869
• CID: 5566591
• PubChem ID: 165594688
• Update Time: 2025-08-04

1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171897-00-8
• EN300-1650725
• 1-[amino(oxan-4-yl)methyl]-3,3-bis(fluoromethyl)cyclobutan-1-ol
• 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C12H21F2NO2/c13-7-11(8-14)5-12(16,6-11)10(15)9-1-3-17-4-2-9/h9-10,16H,1-8,15H2
• InChI Key： MYNZBPNBQAGHBU-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C2CCOCC2)N)(C1)O

Computed Properties

• Exact Mass: 249.15403524g/mol
• Monoisotopic Mass: 249.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol: A Novel Compound with Promising Therapeutic Potential

1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171897-00-8) represents a unique molecular entity that has garnered significant attention in recent years due to its complex structural features and potential biological activities. This compound belongs to the class of fluorinated cyclobutane derivatives, which have been extensively studied for their applications in pharmaceutical chemistry. The molecule contains multiple functional groups, including an amino group, hydroxyl group, and fluoromethyl substituents, which collectively contribute to its diverse pharmacological properties.

The 1-amino(oxan-4-yl)methyl moiety in this compound is derived from oxan-4-yl, a five-membered ring structure that is closely related to tetrahydrofuran. The introduction of an amino group at the 1-position of the cyclobutane ring enhances its reactivity and potential for forming hydrogen bonds with biological targets. The 3,3-bis(fluoromethyl)cyclobutan-1-ol core structure is particularly noteworthy, as the fluoromethyl groups at the 3,3-positions may confer unique physicochemical properties, such as increased metabolic stability and improved cell membrane permeability.

Recent studies have demonstrated that compounds with similar structural frameworks exhibit promising activities against various disease targets. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that fluorinated cyclobutane derivatives show significant inhibitory effects on the activity of protein kinase C (PKC), a key enzyme involved in cellular signaling pathways. The 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol compound may share similar mechanisms of action, making it a potential candidate for the development of novel therapeutics.

The synthesis of 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol typically involves a multi-step process that includes the formation of the cyclobutane ring, fluorination of specific carbon atoms, and the introduction of the amino and hydroxyl groups. Researchers have employed advanced synthetic techniques, such as microwave-assisted organic synthesis and catalytic fluorination, to achieve high yields and structural specificity. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact associated with traditional chemical processes.

One of the most intriguing aspects of this compound is its potential for modulating ion channels. A 2024 study published in ACS Chemical Biology highlighted the role of fluorinated cyclobutane derivatives in selectively targeting voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The presence of fluoromethyl groups in 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol may enhance its ability to interact with these channels, offering new therapeutic avenues for neurological disorders.

In addition to its potential as a drug candidate, 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol has been explored for its applications in materials science. The fluorinated cyclobutane core can be incorporated into polymer matrices to create materials with enhanced hydrophobicity and thermal stability. These properties make the compound a valuable component in the development of advanced coatings, medical devices, and biomedical implants.

The pharmacokinetic profile of 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol is another area of active research. A 2023 study in Drug Metabolism and Disposition investigated the metabolic pathways of similar fluorinated compounds and found that the fluoromethyl groups significantly reduce the rate of hydrolysis by esterases, leading to prolonged plasma half-lives. This characteristic is highly desirable for drugs that require sustained therapeutic effects, such as anticoagulants and anti-inflammatory agents.

Researchers are also exploring the potential of 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol in the treatment of metabolic disorders. The amino group in the molecule may facilitate interactions with enzymes involved in carbohydrate metabolism, while the hydroxyl group could contribute to the compound's ability to modulate glucose homeostasis. These properties make it a promising candidate for the management of conditions such as diabetes and obesity.

Despite its potential, the development of 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol as a therapeutic agent requires further investigation. Current studies are focused on optimizing its chemical structure to enhance potency, selectivity, and safety. Additionally, the compound's interactions with other biological systems, such as the immune response and cellular signaling pathways, are being studied to fully understand its therapeutic potential.

In conclusion, 1-amino(oxan-4-yl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol represents a fascinating example of how complex molecular structures can be engineered to achieve specific biological functions. Its potential applications in pharmaceutical chemistry, materials science, and biotechnology underscore the importance of continued research into this compound. As new synthetic methods and analytical techniques are developed, the possibilities for harnessing the unique properties of this molecule will continue to expand.